Cas no 2172185-77-0 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpyrrolidine-2-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpyrrolidine-2-carboxylic acid
• CAS No: 2172185-77-0
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 5899165
• PubChem ID: 165494815
• Update Time: 2025-05-24

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpyrrolidine-2-carboxylic acid
• 2172185-77-0
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-2-methylpyrrolidine-2-carboxylic acid
• EN300-1485871

• Inchi： 1S/C23H24N2O5/c1-23(21(27)28)11-6-12-25(23)20(26)13-24-22(29)30-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,19H,6,11-14H2,1H3,(H,24,29)(H,27,28)
• InChI Key： ZMJZYCHMGFZOOU-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCCN1C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpyrrolidine-2-carboxylic acid

Professional Introduction to Compound with CAS No. 2172185-77-0 and Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpyrrolidine-2-carboxylic acid

Compound with the CAS number 2172185-77-0 and the product name 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylpyrrolidine-2-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluoren-9-ylmethoxycarbonyl moiety and a methylpyrrolidine backbone suggests a unique combination of structural features that may contribute to its biological activity and pharmacological properties.

The molecular framework of this compound is highly sophisticated, incorporating both aromatic and heterocyclic components. The fluoren-9-ylmethoxycarbonyl group, a derivative of fluorene, is known for its stability and rigidity, which can enhance the binding affinity of the compound to biological targets. This feature is particularly relevant in the design of small-molecule inhibitors and activators targeting enzymes and receptors involved in various disease pathways. Additionally, the methylpyrrolidine moiety introduces a flexible side chain that can modulate the compound's solubility and metabolic stability, making it a promising candidate for further optimization.

In recent years, there has been a growing interest in the development of novel compounds with enhanced pharmacological profiles. The compound in question has been studied for its potential role in modulating key biological pathways associated with neurological disorders, cancer, and inflammation. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain enzymes implicated in these conditions. For instance, research has shown that derivatives of this class of compounds can interfere with the activity of kinases and proteases, which are often overexpressed in cancer cells.

The fluoren-9-ylmethoxycarbonyl group is particularly noteworthy for its ability to enhance the binding interactions within biological systems. This moiety is often used in medicinal chemistry to improve the solubility and bioavailability of drug candidates. The methoxycarbonyl (MOC) group also serves as a protecting group for amino acids during peptide synthesis, but in this context, it contributes to the overall stability and reactivity of the compound. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, making it a versatile tool for therapeutic intervention.

Furthermore, the methylpyrrolidine backbone is a common scaffold in pharmaceuticals due to its ability to mimic natural amino acid structures. This feature can facilitate interactions with biological targets such as enzymes and receptors while maintaining good pharmacokinetic properties. The presence of both polar and non-polar regions within the molecule enhances its solubility in both aqueous and lipid environments, which is crucial for drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental trials. Molecular docking studies have been performed on this compound using various computational platforms to identify potential binding sites on target proteins. These studies have revealed promising interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation-related diseases.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoren-9-ylmethoxycarbonyl group requires careful handling due to its sensitivity to hydrolysis under basic conditions. Similarly, the installation of the methylpyrrolidine moiety necessitates optimized reaction conditions to avoid side products that could compromise the integrity of the final product.

In conclusion, compound with CAS No. 2172185-77-0 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of a fluoren-9-ylmethoxycarbonyl group and a methylpyrrolidine backbone provides an ideal platform for further development into novel drug candidates targeting neurological disorders, cancer, and inflammation. Continued research into this compound will likely uncover additional insights into its mechanism of action and potential clinical applications.